Cas no 1021210-57-0 (8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021210-57-0
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 6260224
• PubChem ID: 44017034
• Update Time: 2025-07-01

8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SR-01000920376-1
• SR-01000920376
• 1021210-57-0
• AKOS024493407
• F5047-0092
• VU0632396-1

• Inchi： 1S/C19H25N3O4/c1-3-11-22-17(24)19(20-18(22)25)9-12-21(13-10-19)16(23)14(2)26-15-7-5-4-6-8-15/h4-8,14H,3,9-13H2,1-2H3,(H,20,25)
• InChI Key： LRQLYTPRFLDCOG-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(C(C)OC3C=CC=CC=3)=O)CC2)NC(N1CCC)=O

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79Ų

Additional information on 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

8-(2-Phenoxypropanoyl)-3-Propyl-1,3,8-Triazaspiro[4.5]decane-2,4-Dione: A Promising Compound in Pharmaceutical Research

8-(2-Phenoxypropanoyl)-3-Propyl-1,3,8-Triazaspiro[4.5]decane-2,4-dione, with the CAS number 1021210-57-0, represents a novel class of 1,3,8-triazaspiro[4.5]decane derivatives that has garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular framework, which combines a spiro[4.5]decane core with functional groups such as phenoxypropanoyl and propyl substitutions, along with a 2,4-dione moiety. The structural complexity of this molecule is believed to contribute to its potential pharmacological activity, making it a subject of recent research in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 1,3,8-triazaspiro[4.5]decane derivatives, particularly in the context of targeted drug delivery and modulating biological pathways. The 2,4-dione functional group, for instance, is known to exhibit antioxidant properties, while the phenoxypropanoyl substitution may enhance the molecule's lipophilicity and cell membrane permeability. These characteristics are critical for the development of therapeutic agents with improved bioavailability and efficacy.

One of the most notable advancements in this area is the application of 1,3,8-triazaspiro[4.5]decane derivatives in anti-inflammatory therapies. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibits significant inhibitory activity against NF-κB signaling pathways, which are central to inflammatory responses. This finding underscores the potential of this compound as a candidate for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the spiro[4.5]decane core of this molecule has been shown to confer structural stability and resistance to metabolic degradation, which are essential for the long-term efficacy of therapeutic agents. Researchers have also explored the conjugation of 1,3,8-triazaspiro[4.5]decane derivatives with targeting ligands to enhance their selectivity toward specific cellular receptors. This approach is particularly relevant in the development of precision medicine strategies.

The phenoxypropanoyl moiety in 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is of particular interest due to its potential to modulate cytoskeletal dynamics. Recent work in biophysical chemistry has suggested that this functional group may interact with actin-binding proteins, thereby influencing cellular motility and apoptosis. These properties make the compound a promising candidate for oncology research, particularly in the context of metastasis inhibition.

Additionally, the propyl substitution in this molecule has been linked to enhanced solubility in aqueous environments, which is crucial for the formulation of oral medications. A 2022 study in Pharmaceutical Research reported that 1,3,8-triazaspiro[4.5]decane derivatives with alkyl substitutions exhibit improved drug absorption rates compared to their non-substituted counterparts. This finding highlights the importance of structural modifications in optimizing the therapeutic potential of such compounds.

The 2,4-dione functional group is also being investigated for its role in antimicrobial activities. Preliminary studies suggest that this moiety may disrupt membrane integrity in pathogenic microorganisms, thereby enhancing the compound's antibacterial and antifungal properties. These findings are particularly relevant in the context of drug-resistant infections, where new therapeutic agents are urgently needed.

Despite these promising developments, challenges remain in the large-scale synthesis of 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione. Researchers are actively exploring asymmetric catalytic methods and green chemistry approaches to improve the efficiency and sustainability of its production. These efforts are critical for the commercialization of this compound as a therapeutic agent.

Overall, 8-(2-phenoxypropanoyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile platform for the development of novel therapeutics targeting a wide range of pathological conditions. As research in this area continues to evolve, the potential applications of this compound are expected to expand further.